5-Acetamidothiazole-2-carboxylic acid
Overview
Description
5-Acetamidothiazole-2-carboxylic acid, also known as ATCA, is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the thiazole family of compounds and has a molecular formula of C6H7N2O3S.
Scientific Research Applications
Chemical Reactions and Synthesis
5-Acetamidothiazole-2-carboxylic acid and its derivatives have been explored in various chemical reactions and synthesis processes. One study investigated the Vilsmeier-Haack reaction of substituted 2-acetamidothiazole derivatives, leading to unexpected N-formylated products and formylated compounds, which were screened for antimicrobial activity (Koti, Kolavi, Hegde, & Khazi, 2006). Similarly, another research synthesized 5-substituted benzo[b]thiophene derivatives, including a reaction step involving 5-(2-chloroacetamido)benzo[b]thiophene-2-carboxylic acid, to create compounds with anti-inflammatory properties (Radwan, Shehab, & El-Shenawy, 2009).
Biological Activities
The biological activities of derivatives and related compounds have been a significant area of study. For instance, the synthesis and evaluation of N-substituted-3-chloro-2-azetidinones from 2-acetamidothiazole-related compounds revealed good to moderate antibacterial activity against various microorganisms (Chavan & Pai, 2007). Another study focused on the synthesis and biological evaluation of thiazole-5-carboxylic acid derivatives, highlighting their potential as antimicrobial agents (Babu, Babu, Ravisankar, & Latha, 2016).
Application in Continuous Flow Synthesis
This compound derivatives have also been utilized in innovative synthesis methods. A study demonstrated the safe generation and use of hydrazoic acid in a continuous flow reactor for the synthesis of 5-substituted-1H-tetrazoles and N-(2-azidoethyl)acylamides, showcasing a novel approach in chemical synthesis (Gutmann, Obermayer, Roduit, Roberge, & Kappe, 2012).
properties
IUPAC Name |
5-acetamido-1,3-thiazole-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O3S/c1-3(9)8-4-2-7-5(12-4)6(10)11/h2H,1H3,(H,8,9)(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOUIRWZOMNAKIZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CN=C(S1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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